Cas no 622790-64-1 ((2Z)-6-(2-fluorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-(2-fluorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 622790-64-1
• MF: C₂₁H₁₄FNO₃
• MW: 347.339169025421
• CID: 5418654
• Update Time: 2025-07-05

(2Z)-6-(2-fluorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-[(2-fluorophenyl)methoxy]-2-(pyridin-4-ylmethylidene)-1-benzofuran-3-one
• (2Z)-6-(2-fluorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C21H14FNO3/c22-18-4-2-1-3-15(18)13-25-16-5-6-17-19(12-16)26-20(21(17)24)11-14-7-9-23-10-8-14/h1-12H,13H2
• InChI Key： ZHMIEFUXLHTSOR-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC3=CC=CC=C3F)=CC=C2C(=O)C1=CC1C=CN=CC=1

Additional information on (2Z)-6-(2-fluorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of (2Z)-6-(2-fluorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 622790-64-1)

The compound (2Z)-6-(2-fluorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 622790-64-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate architecture, featuring a benzofuran-3-one core substituted with a fluorophenyl and pyridinyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive agents, given its ability to interact with diverse biological targets.

In recent years, the demand for fluorinated compounds and heterocyclic derivatives has surged, driven by their widespread use in medicinal chemistry. The presence of a fluorine atom in the 2-fluorophenyl group of this compound enhances its metabolic stability and binding affinity, traits highly sought after in modern drug development. Meanwhile, the pyridin-4-yl component contributes to its solubility and potential for forming hydrogen bonds, critical for pharmacokinetic optimization. These attributes align with current trends in fragment-based drug design and targeted therapy, topics frequently searched by professionals in the field.

The synthesis of CAS No. 622790-64-1 involves multi-step organic reactions, often starting from readily available precursors like 2-hydroxybenzofuran-3-one and 2-fluorobenzyl bromide. Key steps include O-alkylation and Knoevenagel condensation, which are well-documented in peer-reviewed literature. This compound’s Z-configuration (as indicated by the (2Z) prefix) is crucial for its stereospecific interactions, a detail often highlighted in computational chemistry studies. Such precision in synthesis underscores its relevance in high-throughput screening and structure-activity relationship (SAR) analyses.

From an industrial perspective, 622790-64-1 exemplifies the growing focus on sustainable synthetic routes and green chemistry. Researchers are exploring catalytic methods to reduce waste and improve yields, addressing environmental concerns raised in forums and publications. Additionally, its potential applications extend beyond pharmaceuticals—its conjugated system suggests utility in organic electronics and photoactive materials, areas gaining traction due to advancements in renewable energy technologies.

Safety and handling of (2Z)-6-(2-fluorophenyl)methoxy-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-3-one adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability and compatibility with common solvents make it a practical candidate for further experimentation. As interest in small-molecule modulators and kinase inhibitors continues to rise, this compound’s profile positions it as a valuable tool for interdisciplinary research.